Cas no 40567-80-4 (TOPS)

• Product Name: TOPS
• CAS No: 40567-80-4
• MF: C₁₂H₁₈NNaO₃S
• MW: 279.330993175507
• MDL: MFCD00043050
• CID: 55246
• PubChem ID: 57654171
• Update Time: 2025-04-18

TOPS Chemical and Physical Properties

Names and Identifiers

• Sodium 3-(N-ethyl-3-methylanilino)propanesulfonate
• 3-(N-Ethyl-3-methylanilino)propanesulfonic acid sodium salt
• SODIUM N-ETHYL-N-(3-SULFOPROPYL)-M-TOLUIDINE
• N-ETHYL-N-SULPHOPROPYL-M-TOLUIDINE, SODIUM SALT
• N-ETHYL-N-SULFOPROPYL-3-TOLUIDINE SODIUM SALT
• N-ETHYL-N-SULFOPROPYL-M-TOLUIDINE
• N-ETHYL-N-SULFOPROPYL-M-TOLUIDINE SODIUM SALT
• TOPS, SODIUM SALT
• N-ethyl-N-(3-sulfopropyl)-m-toluidine, sodium salt
• N-Ethyl-N-(3-sulfopropyl)-3-methylaniline sodium salt (TOPS)
• N-Ethyl-N-(3-sulfopropyl)-3-methylaniline sodium salt
• TOPS
• 3-(Ethyl[3-methylphenyl]amino)-1-propanesulfonic acid
• 3-(N-Ethyl-m-toluidino)propanesulfonic acid sodium salt
• Sodium N-ethyl-N-(3-sulfopropyl)-m-tol
• Sodium 3-(ethyl(m-tolyl)amino)propane-1-sulfonate
• Sodium 3-[Ethyl(m-tolyl)amino]propane-1-sulfonate
• C12H18NNaO3S
• BIE0804
• ZX
• AKOS016004622
• n-ethyl-n-(3-sulfopropyl)-3-methylaniline, sodium salt
• FT-0639652
• MFCD00043050
• sodium;3-(N-ethyl-3-methylanilino)propane-1-sulfonate
• 40567-80-4
• AC7889
• SY047636
• W-202667
• AKOS015897332
• HY-15933
• TOPS (3-(N-Ethyl-3-methylanilino)propane sulfonic acid sodium salt)
• AC-27729
• SCHEMBL5525901
• 4-Amino-6-cyano-3(2H)-quinazolinecarboxylicacid-1,1-Dimethylethylester
• N-Ethyl-N-(3-sulfopropyl)-3-methylaniline,sodium salt (TOPS)
• N-Ethyl-N-(3-sulfopropyl)-3-methylaniline,sodiumsalt (TOPS)
• DB-049613
• NJZLCEFCAHNYIR-UHFFFAOYSA-M

• MDL： MFCD00043050
• Inchi： 1S/C12H19NO3S.Na/c1-3-13(8-5-9-17(14,15)16)12-7-4-6-11(2)10-12;/h4,6-7,10H,3,5,8-9H2,1-2H3,(H,14,15,16);/q;+1/p-1
• InChI Key： NJZLCEFCAHNYIR-UHFFFAOYSA-M
• SMILES： S(CCCN(C1C=CC=C(C)C=1)CC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 279.09100
• Monoisotopic Mass: 279.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: White powder
• PSA: 68.82000
• LogP: 2.83740
• Sensitiveness: Sensitive to light

TOPS Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt